Cas no 1379335-75-7 (5-Amino-2-ethyl-2,3-dihydro-1-benzofuran-3-one)

• Product Name: 5-Amino-2-ethyl-2,3-dihydro-1-benzofuran-3-one
• CAS No: 1379335-75-7
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 5740140
• PubChem ID: 129934169
• Update Time: 2025-09-23

5-Amino-2-ethyl-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• EN300-1448829
• 1379335-75-7
• 5-AMINO-2-ETHYL-2,3-DIHYDRO-1-BENZOFURAN-3-ONE
• 5-Amino-2-ethyl-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C10H11NO2/c1-2-8-10(12)7-5-6(11)3-4-9(7)13-8/h3-5,8H,2,11H2,1H3
• InChI Key： PUHLKNQGETWLNB-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(C1CC)=O)N

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Additional information on 5-Amino-2-ethyl-2,3-dihydro-1-benzofuran-3-one

Comprehensive Analysis of 5-Amino-2-ethyl-2,3-dihydro-1-benzofuran-3-one (CAS No. 1379335-75-7)

The compound 5-Amino-2-ethyl-2,3-dihydro-1-benzofuran-3-one (CAS No. 1379335-75-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique benzofuran core structure, combined with the amino and ethyl functional groups, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to other heterocyclic compounds known for their therapeutic properties.

In recent years, the demand for 5-Amino-2-ethyl-2,3-dihydro-1-benzofuran-3-one has surged due to its role in developing novel pharmaceuticals. The compound's CAS No. 1379335-75-7 is frequently searched in academic databases and chemical marketplaces, reflecting its growing importance. One of the key trends driving interest is the exploration of benzofuran derivatives for treating neurological disorders, such as Alzheimer's disease and Parkinson's disease. This aligns with the broader focus on central nervous system (CNS) therapeutics, a hot topic in medical research.

From a synthetic chemistry perspective, 5-Amino-2-ethyl-2,3-dihydro-1-benzofuran-3-one offers a valuable scaffold for structure-activity relationship (SAR) studies. Its dihydrobenzofuran moiety is particularly noteworthy, as it can be modified to enhance binding affinity with biological targets. This has led to its use in designing small-molecule inhibitors for enzymes involved in inflammatory pathways. The compound's amino group also provides a handle for further derivatization, enabling the creation of libraries for high-throughput screening.

Another area of interest is the compound's potential in agrochemical applications. The benzofuran skeleton is a common feature in many pesticides and herbicides, and researchers are investigating whether 5-Amino-2-ethyl-2,3-dihydro-1-benzofuran-3-one could serve as a precursor for eco-friendly crop protection agents. This aligns with the global push toward sustainable agriculture, a topic frequently discussed in environmental and agricultural forums.

The synthesis of 5-Amino-2-ethyl-2,3-dihydro-1-benzofuran-3-one typically involves multi-step organic reactions, including cyclization and amination processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been explored to improve yield and efficiency. These methods are often highlighted in green chemistry discussions, as they reduce waste and energy consumption—a priority for modern chemical industries.

In the context of drug delivery systems, the compound's physicochemical properties, such as solubility and stability, are critical. Researchers are investigating formulations that leverage its hydrogen-bonding capacity to enhance bioavailability. This is particularly relevant given the rising demand for orally administered drugs, which dominate the pharmaceutical market.

Looking ahead, 5-Amino-2-ethyl-2,3-dihydro-1-benzofuran-3-one is poised to play a pivotal role in advancing precision medicine. Its modular structure allows for customization to target specific disease mechanisms, a cornerstone of personalized therapy. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in both academic and industrial research.